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Compound of Interest

Compound Name: Lesinurad Impurity 2

CAS No.: 1158970-37-6

Cat. No.: B601861

Get Quote

Application Note: Purification Protocols for Lesinurad Impurity 2 (Desbromo-Lesinurad)

Introduction & Chemical Identity
In the development and manufacturing of Lesinurad (a URAT1 inhibitor for gout), the control of

process-related impurities is critical for regulatory compliance (ICH Q3A/B). Lesinurad
Impurity 2, identified as the Desbromo-Lesinurad (or Amino-Lesinurad), is a significant process

impurity.[1]

It typically arises from the incomplete bromination of the amino-ester intermediate, followed by

hydrolysis.[1] Unlike the active pharmaceutical ingredient (API), which possesses a bromine

atom, Impurity 2 retains the primary amino group (

).[1] This structural difference fundamentally alters its physicochemical properties, specifically
its acid-base behavior (pKa), which is the lever we will pull for its purification.[1]

Chemical Profile
Common Name: Lesinurad Impurity 2 (Desbromo-Lesinurad)[1]
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Chemical Name: 2-[[5-amino-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-

yl]thio]acetic acid[1][2][3]

CAS Number: 1158970-37-6[1][3]

Molecular Formula:

[1]

Molecular Weight: 340.40 g/mol [1][3]

Key Functional Groups:

Carboxylic Acid: Acidic (pKa

3.5–4.0).[1]

Aminotriazole: Weakly basic/Amphoteric.[1]

Cyclopropylnaphthalene: Highly lipophilic.[1]

Origin & Formation Pathway
Understanding the genesis of Impurity 2 is the first step in purification logic. It is a "bypass"

impurity formed when the intermediate Methyl 2-((5-amino...)thio)acetate escapes the

bromination step and undergoes hydrolysis alongside the main product.[1]
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Figure 1: Formation pathway of Lesinurad Impurity 2 showing the critical divergence at the

bromination step.
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Purification Strategy: The "Amphoteric Switch"
The purification logic relies on the zwitterionic nature of Impurity 2 compared to the strictly

acidic nature of Lesinurad.

Lesinurad (API): Contains a carboxylic acid and a weakly basic triazole (suppressed by Br).

[1][4] It behaves primarily as an acid.[1]

Impurity 2: Contains a carboxylic acid AND a free primary amine.[1] It is amphoteric.

The Strategy:

At pH < 2: Both are protonated.[1] Impurity 2 forms a cationic ammonium salt (

).[1] Lesinurad remains neutral/acidic.[1]

At pH 4–5 (Isoelectric Region): Impurity 2 tends to be zwitterionic and least soluble,

potentially precipitating or exhibiting different retention in chromatography.[1]

At pH > 9: Both are anionic (carboxylate

).[1]

Detailed Protocols
Protocol A: Isolation of Impurity 2 (For Reference
Standard)
Objective: To isolate high-purity (>98%) Impurity 2 from a crude enriched mixture or mother

liquor for use as a quantitative standard.[1]

Reagents:

Crude mixture containing Impurity 2.[1]

Mobile Phase A: 0.1% Formic Acid in Water.[1]

Mobile Phase B: Acetonitrile (ACN).[1]
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Diluent: DMSO:Water (1:1).[1]

Workflow:

Sample Preparation:

Dissolve 500 mg of crude material in 10 mL of DMSO:Water (1:1).

Filter through a 0.45 µm PTFE syringe filter to remove particulates.[1]

Note: Ensure complete dissolution; sonicate if necessary.[1]

Preparative HPLC Method (Reverse Phase):

Column: C18 Preparative Column (e.g., YMC-Actus Triart C18, 20 x 250 mm, 5 µm).[1]

Flow Rate: 15–20 mL/min.[1]

Detection: UV at 254 nm (aromatic core) and 290 nm.[1]

Gradient:

Time (min) % Mobile Phase B (ACN)

0.0 10

2.0 10

20.0 60

25.0 90

| 30.0 | 10 |[1]

Fraction Collection:

Impurity 2 is more polar than Lesinurad (due to

vs
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) and will elute earlier.[1]

Collect peaks eluting at RRT ~0.85–0.90 relative to Lesinurad.[1]

Critical Check: Analyze fractions via analytical HPLC to confirm purity >98%.

Lyophilization:

Combine pure fractions.

Remove organic solvent (ACN) via rotary evaporation at 40°C under reduced pressure.[1]

Freeze the remaining aqueous phase and lyophilize for 24–48 hours to obtain an off-white

amorphous solid.

Protocol B: Removal of Impurity 2 from Lesinurad API
Objective: To purify the API batch by removing trace levels of Impurity 2.

Method: Selective Acid Wash / Reslurrying Since Impurity 2 has a basic amine, it can be

selectively solubilized in acidic media where Lesinurad (insoluble acid) remains solid, or

retained in the mother liquor during recrystallization.

Dissolution:

Dissolve crude Lesinurad (10 g) in Ethyl Acetate (100 mL) at 50°C.

Acidic Wash (Scavenging):

Wash the organic layer with 0.5 M HCl (2 x 30 mL).[1]

Mechanism:[1][4][5] The HCl protonates the amino group of Impurity 2, converting it into

the water-soluble hydrochloride salt (

).[1] Lesinurad remains in the Ethyl Acetate layer.

Separate the layers. Keep the Organic Layer.

Crystallization (Isopropylamine Salt Formation):

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.medkoo.com/products/25794
https://www.medkoo.com/products/25794
https://www.medkoo.com/products/25794
https://www.medkoo.com/products/25794
https://www.medkoo.com/products/25794
https://pubchem.ncbi.nlm.nih.gov/compound/Lesinurad
https://ec.europa.eu/health/documents/community-register/2016/20160218134007/anx_134007_en.pdf
https://www.medkoo.com/products/25794
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: As per patent literature (See Ref 1), the isopropylamine salt of Lesinurad rejects

impurities efficiently.

Dry the organic layer over

and concentrate to ~40 mL.

Add Isopropylamine (1.1 eq) dropwise at room temperature.[1]

Stir for 2–4 hours. The Lesinurad Isopropylamine salt precipitates.

Impurity 2 (if any remains) stays in the mother liquor due to the higher solubility of its salt

or competitive exclusion from the crystal lattice.

Filtration & Washing:

Filter the white solid.

Wash with cold Ethyl Acetate.[1]

Dry under vacuum at 50°C.[1]

Analytical Validation (HPLC)
To confirm the success of the purification, use the following analytical method.
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Parameter Condition

Column Agilent Zorbax SB-C18 (150 x 4.6 mm, 3.5 µm)

Mobile Phase A 0.1% Orthophosphoric acid in Water

Mobile Phase B Acetonitrile

Flow Rate 1.0 mL/min

Gradient

T0: 30% B

T20: 80% B

T25: 80% B

Detection UV 292 nm

Retention Times Impurity 2: ~8.5 min Lesinurad: ~12.2 min

Visualization: Purification Workflow
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Figure 2: Purification workflow for removing Impurity 2 from the API utilizing acid-base

extraction logic.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b601861/docs#purification-protocols-for-lesinurad-
impurity-2-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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